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Compound of Interest

Compound Name: Potassium vinyltrifluoroborate

Cat. No.: B043214 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This document provides essential, immediate safety and

logistical information for the use of Potassium vinyltrifluoroborate, ensuring operational

integrity and personnel safety.

Chemical Profile and Hazards

Potassium vinyltrifluoroborate (CAS No. 13682-77-4) is an organoboron compound widely

utilized in organic synthesis.[1] It typically appears as a white to off-white solid.[1] While stable

under standard conditions, it is crucial to handle it with care due to its reactivity.[1] This

compound is classified as causing severe skin burns and eye damage, and it may also cause

respiratory irritation.[2][3]

Personal Protective Equipment (PPE) Requirements

To mitigate the risks associated with handling Potassium vinyltrifluoroborate, the following

personal protective equipment is mandatory.
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Protection Type Specific Recommendations Regulatory Standards

Eye and Face Protection

Chemical goggles or safety

glasses. A face shield is also

recommended.[2]

29 CFR 1910.133[2]

Hand Protection

Protective gloves are required.

Always inspect gloves prior to

use and use proper glove

removal technique.[2][3]

29 CFR 1910.138[2]

Skin and Body Protection

Wear suitable protective

clothing to prevent skin

exposure.[2][4] Safety shoes

are also recommended.[2]

29 CFR 1910.136 (Foot

Protection)[2]

Respiratory Protection

In case of inadequate

ventilation or when dusts are

generated, wear a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[2][4] Recommended

filter types include P2 or for

higher-level protection,

OV/AG/P99 (US) or ABEK-P2

(EU EN 143).[3]

29 CFR 1910.134[2]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is critical to ensure safety and prevent contamination.

1. Preparation and Engineering Controls:

Ensure good ventilation in the work station.[2]

An emergency eye wash fountain and safety shower must be readily available in the

immediate vicinity of any potential exposure.[2]

Store in a cool, dry, and well-ventilated area in a tightly closed container.[5]
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Avoid contact with incompatible materials such as strong oxidizing agents.[2]

2. Handling the Compound:

Do not handle the compound until all safety precautions have been read and understood.[2]

Avoid all personal contact, including inhalation of dust, mist, or spray.[2][5]

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

3. In Case of a Spill:

For minor spills, sweep or shovel the solid material into an appropriate container for disposal,

minimizing dust generation.[2]

For major spills, evacuate the area and ensure adequate ventilation. Only qualified

personnel equipped with suitable protective equipment should intervene.[2]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Seek immediate medical

advice.[2]

Skin Contact

Immediately wash with plenty of soap and water.

Remove all contaminated clothing and shoes.

Seek immediate medical attention.[2]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and

get immediate medical attention.[2]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Get immediate medical

attention.[2]

Disposal Plan

Proper disposal of Potassium vinyltrifluoroborate and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Dispose of the contents and container in accordance with licensed collector’s sorting

instructions.[2]

One recommended method of disposal is to burn the material in a chemical incinerator

equipped with an afterburner and a flue gas scrubber.[2][3]

Alternatively, surplus and non-recyclable solutions can be offered to a licensed disposal

company.[3]

Handle uncleaned containers as you would the product itself.

Experimental Workflow for Handling Potassium Vinyltrifluoroborate
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Workflow for Handling Potassium Vinyltrifluoroborate
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Caption: Logical workflow for the safe handling of Potassium vinyltrifluoroborate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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